2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 3,5-difluoropyridine-2-carboxylate
• InChI: InChI=1S/C10H6F2N2O4/c11-5-3-6(12)9(13-4-5)10(17)18-14-7(15)1-2-8(14)16/h3-4H,1-2H2
• InChI Key: CTHNFRPXANKDHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)OC(=O)C2=C(C=C(C=N2)F)F
• Molecular Formula: C10H6F2N2O4
• Molecular Weight: 256.16 g/mol

Description

2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate is a chemical compound known for its unique structure and properties. It is often used in various scientific research applications due to its reactivity and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate typically involves the reaction of 3,5-difluoropicolinic acid with N-hydroxysuccinimide (NHS) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature. The product is then purified through recrystallization or chromatography .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions are optimized to maximize efficiency and minimize waste .

Chemical Reactions Analysis

Types of Reactions

2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions due to the presence of the fluorine atoms.

Coupling Reactions: It can be used in peptide coupling reactions, forming amide bonds with amines.

Hydrolysis: The ester bond in the compound can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles like amines or thiols, and the reactions are typically carried out in polar aprotic solvents.

Peptide Coupling: Reagents such as DCC or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) are used in the presence of NHS.

Hydrolysis: Acidic hydrolysis can be performed using hydrochloric acid, while basic hydrolysis can be done using sodium hydroxide.

Major Products Formed

Substitution Reactions: Products include substituted picolinates with various functional groups.

Coupling Reactions: Products are typically amides or peptides.

Hydrolysis: The major products are 3,5-difluoropicolinic acid and N-hydroxysuccinimide.

Scientific Research Applications

2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate is widely used in scientific research due to its versatility:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of amide bonds.

Biology: It is employed in the synthesis of bioactive molecules and as a crosslinker in protein studies.

Medicine: Research has explored its potential as a building block for drug development, particularly in the synthesis of novel therapeutic agents.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate involves its reactivity towards nucleophiles. The compound’s ester bond is susceptible to nucleophilic attack, leading to the formation of amide bonds or hydrolysis products. This reactivity is exploited in various chemical and biological applications, such as peptide synthesis and protein crosslinking .

Comparison with Similar Compounds

Similar Compounds

• 2,5-Dioxopyrrolidin-1-yl 3,3,3-trifluoropropanoate
• 2,5-Dioxopyrrolidin-1-yl (2,5-dichlorobenzoyl)glycyl-L-leucinate
• 2,5-Dioxopyrrolidin-1-yl (phenyl)acetamides

Uniqueness

2,5-Dioxopyrrolidin-1-yl 3,5-difluoropicolinate is unique due to the presence of two fluorine atoms on the picolinic acid moiety, which enhances its reactivity and potential biological activity compared to similar compounds. This makes it particularly useful in applications requiring high reactivity and specificity .